Cas no 1050509-07-3 ((4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride)

• Product Name: (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride
• CAS No: 1050509-07-3
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• MDL: MFCD09416992
• CID: 4569878
• PubChem ID: 17174952
• Update Time: 2025-06-08

(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride
• 1-(4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL)METHANAMINE HYDROCHLORIDE
• Z3243752754
• G29922
• (4,5,6,7-Tetrahydro-1-benzothien-3-ylmethyl)amine hydrochloride
• MFCD09416992
• BS-45434
• AKOS024397435
• F2147-5411
• (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanamine hydrochloride
• 1050509-07-3
• EN300-1223141
• (4,5,6,7-Tetrahydro-1-benzothien-3-ylmethyl)aminehydrochloride

• MDL： MFCD09416992
• Inchi： 1S/C9H13NS.ClH/c10-5-7-6-11-9-4-2-1-3-8(7)9;/h6H,1-5,10H2;1H
• InChI Key： CXIFBHSDQOICFT-UHFFFAOYSA-N
• SMILES： NCC1C2CCCCC=2SC=1.[H]Cl

Computed Properties

• Exact Mass: 203.0535483g/mol
• Monoisotopic Mass: 203.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride

(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1050509-07-3, specifically (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic amines that have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural framework of this molecule, featuring a tetrahydropyranocine ring fused with a thiophene moiety, provides a unique scaffold that has been explored for its biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from complex heterocyclic structures. The amine group at the 3-position of the tetrahydrobenzo[b]thiophene ring in (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride serves as a key pharmacophore, contributing to its interaction with various biological targets. This interaction has been extensively studied in the context of modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer progression.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This improved solubility is crucial for drug formulation and administration, as it allows for more efficient delivery to target tissues and organs. The hydrochloride form also contributes to the stability of the compound during storage and transportation, ensuring that its therapeutic efficacy is maintained over time.

One of the most compelling aspects of (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride is its potential as a lead compound for further drug development. Researchers have leveraged its structural features to design analogs with enhanced biological activity and reduced toxicity. For example, modifications at the 4- and 5-positions of the tetrahydropyranocine ring have led to compounds with improved selectivity for specific biological targets. These modifications are often guided by computational modeling and high-throughput screening techniques, which allow for rapid identification of promising candidates.

The pharmacological profile of this compound has been investigated in various preclinical models. Studies have demonstrated its ability to modulate neurotransmitter systems, making it a candidate for treating neurological disorders such as depression and anxiety. Additionally, its interaction with cytoprotective enzymes has raised interest in its potential use as an antioxidant agent. These findings underscore the multifaceted nature of (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride and highlight its therapeutic potential.

In the context of current research trends, there is growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). The unique structural features of (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride make it an attractive candidate for this purpose. By binding to specific PPIs, these compounds can disrupt pathological signaling pathways involved in diseases such as cancer and inflammation. Recent advances in crystallography and structural biology have provided valuable insights into how these molecules interact with their targets at the atomic level.

The synthesis of (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure drugs with optimal pharmacological properties.

The safety profile of this compound has been evaluated through rigorous toxicological studies conducted both in vitro and in vivo. These studies have assessed its acute toxicity, chronic toxicity, and potential long-term effects on various organ systems. The results have generally indicated that (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Further research is ongoing to identify and mitigate any potential adverse effects.

The development of novel drug candidates like (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanamine hydrochloride is not without challenges. One major hurdle is the optimization of pharmacokinetic properties such as absorption distribution metabolism excretion (ADME). Enhancing oral bioavailability while minimizing metabolic degradation is critical for achieving effective drug delivery. Additionally，the cost-effectiveness of large-scale synthesis must be considered to ensure that these compounds are accessible for clinical use.

In conclusion，(4，5，6，7-tetrahydrobenzo[b]thiophen-3 -yl)methanamine hydrochloride represents a promising compound with significant potential in modern chemical biology。 Its unique structural features， coupled with its diverse pharmacological activities， make it an attractive candidate for further drug development。 Ongoing research continues to uncover new applications and improve our understanding of its mechanisms of action。 As our knowledge base expands， so too does our ability to harness the therapeutic potential of this remarkable molecule。